![molecular formula C11H13N3O3 B4303898 1,4-dimethyl-8-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one](/img/structure/B4303898.png)
1,4-dimethyl-8-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one
Overview
Description
1,4-dimethyl-8-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one, commonly known as Ro5-4864, is a synthetic compound that belongs to the class of benzodiazepines. This compound is known for its unique pharmacological properties, which make it a promising candidate for various scientific research applications.
Mechanism of Action
Ro5-4864 acts as a selective agonist for the peripheral benzodiazepine receptor (PBR), also known as the translocator protein (TSPO). PBR is located in the outer mitochondrial membrane and is involved in various cellular processes, including steroidogenesis, apoptosis, and immune response. Activation of PBR by Ro5-4864 leads to the modulation of these processes, which results in the observed pharmacological effects.
Biochemical and Physiological Effects:
Ro5-4864 has been shown to have various biochemical and physiological effects. It has been shown to increase the production of neurosteroids, which are known to have anxiolytic and antidepressant properties. It has also been shown to modulate the immune response and reduce inflammation. In addition, it has been shown to increase the expression of antioxidant enzymes, which protect against oxidative stress.
Advantages and Limitations for Lab Experiments
Ro5-4864 has several advantages for lab experiments. It is a highly selective ligand for PBR, which allows for the specific modulation of PBR-mediated processes. It is also a potent agonist, which allows for the observation of robust pharmacological effects. However, Ro5-4864 has some limitations for lab experiments. It has a short half-life, which requires frequent dosing. It is also relatively expensive, which can limit its use in large-scale experiments.
Future Directions
Ro5-4864 has several potential future directions for scientific research. It may be further studied for its potential therapeutic applications in neurological disorders. It may also be studied for its potential use in cancer therapy, as PBR is overexpressed in various types of cancer. In addition, Ro5-4864 may be used as a tool compound to study the role of PBR in various cellular processes.
Scientific Research Applications
Ro5-4864 has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have anxiolytic, hypnotic, anticonvulsant, and muscle relaxant properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.
properties
IUPAC Name |
2,5-dimethyl-7-nitro-2,3-dihydro-1H-1,5-benzodiazepin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3O3/c1-7-5-11(15)13(2)10-6-8(14(16)17)3-4-9(10)12-7/h3-4,6-7,12H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORKMIGLGUAICGQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)N(C2=C(N1)C=CC(=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>35.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24811106 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1,4-dimethyl-8-nitro-1,3,4,5-tetrahydro-2H-1,5-benzodiazepin-2-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.